Cas no 361172-04-5 (3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide)

• Product Name: 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• CAS No: 361172-04-5
• MF: C₂₅H₂₁N₃O₃S
• MW: 443.51754450798
• CID: 5772454
• PubChem ID: 4616952
• Update Time: 2025-06-08

3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 361172-04-5
• SR-01000445111
• 3-methoxy-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000445111-1
• Oprea1_371340
• 3-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0778-0114
• AKOS024599656
• 3-methoxy-N-(2-(4-phenoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(4-phenoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3-methoxy-

• Inchi： 1S/C25H21N3O3S/c1-30-21-9-5-6-17(14-21)25(29)26-24-22-15-32-16-23(22)27-28(24)18-10-12-20(13-11-18)31-19-7-3-2-4-8-19/h2-14H,15-16H2,1H3,(H,26,29)
• InChI Key： DWVKLDBFLAKLFP-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=C(C=1)OC)=O)N(C1C=CC(=CC=1)OC1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 443.13036271g/mol
• Monoisotopic Mass: 443.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 572.8±50.0 °C(Predicted)
• pka: 12.60±0.20(Predicted)

Additional information on 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

Introduction to 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 361172-04-5, specifically named as 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in recent years due to its unique structural features and promising biological activities. The presence of a thieno[3,4-c]pyrazole core, combined with a benzamide moiety and an electron-donating methoxy group, contributes to its distinctive chemical properties and potential therapeutic applications.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The thieno[3,4-c]pyrazole scaffold is particularly noteworthy for its versatility in modulating biological pathways. Studies have demonstrated that this scaffold can interact with various targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The incorporation of a 4-phenoxyphenyl group further enhances the compound's pharmacophoric properties by introducing hydrophobic interactions and electronic effects that can fine-tune its binding affinity.

The benzamide moiety is another critical feature of this compound, known for its role in stabilizing the bioactive conformation of molecules. In particular, benzamides have been extensively studied for their anti-inflammatory and analgesic properties. When combined with the thieno[3,4-c]pyrazole core, the benzamide group likely contributes to the compound's ability to modulate enzyme activity and receptor binding. This synergistic effect has been observed in several lead compounds that have advanced into clinical trials.

The methoxy substituent at the 3-position of the benzamide group adds an additional layer of functional complexity. Methoxy groups are known to influence both the electronic distribution and metabolic stability of molecules. In this context, the methoxy group may enhance the compound's bioavailability by reducing rapid metabolism while also participating in hydrogen bonding interactions with biological targets. These interactions are crucial for achieving high selectivity and efficacy.

Current research in medicinal chemistry increasingly emphasizes the development of multi-target directed ligands (MTDLs), which can simultaneously interact with multiple biological pathways to achieve therapeutic effects. The structure of 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide aligns well with this paradigm. The compound's ability to engage with both enzyme and receptor targets suggests potential applications in treating complex diseases that involve multiple pathological mechanisms.

One of the most compelling aspects of this compound is its potential in oncology research. Thieno[3,4-c]pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes overexpressed in cancer cells. The specific arrangement of substituents in 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide may enable it to selectively inhibit key cancer-related pathways while minimizing off-target effects. Preliminary computational studies suggest that this compound can bind to active sites of target enzymes with high affinity.

In addition to its oncological potential, this molecule may also find applications in neurodegenerative disease research. The structural features of thieno[3,4-c]pyrazoles have been associated with modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The benzamide group further supports this potential by providing a scaffold for designing molecules that can cross the blood-brain barrier efficiently.

The synthesis of 3-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide presents an interesting challenge due to its complex heterocyclic framework. Advanced synthetic methodologies have been employed to construct the thieno[3,4-c]pyrazole core while maintaining regioselectivity during functionalization. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling this intricate structure efficiently.

Evaluation of the compound's pharmacokinetic properties is essential for assessing its clinical viability. Studies have begun to explore its solubility, stability under physiological conditions, and metabolic fate. These parameters are critical for determining whether the compound can be formulated into a viable drug candidate. Preliminary data suggest that modifications to the structure may improve solubility while preserving biological activity.

The role of computational chemistry in optimizing lead compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities for various biological targets. By leveraging these tools early in the drug discovery process, researchers can accelerate development timelines and reduce costs associated with experimental screening.

Future directions for research on 361172-04-5 include exploring derivatives with enhanced potency or selectivity. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological systems at a molecular level. Such knowledge is invaluable for designing next-generation therapeutics based on this scaffold.

The integration of synthetic chemistry with computational biology has revolutionized drug discovery over recent decades. By combining experimental data with predictive models derived from machine learning algorithms, 361172-04-5 exemplifies how interdisciplinary approaches can yield novel therapeutic agents capable addressing unmet medical needs.